N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide

• IUPAC Name: N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-4-pyrazol-1-ylbenzenesulfonamide
• InChI: InChI=1S/C17H20N4O5S/c22-16-6-7-17(23)20(16)11-13-26-12-9-19-27(24,25)15-4-2-14(3-5-15)21-10-1-8-18-21/h1-5,8,10,19H,6-7,9,11-13H2
• InChI Key: NLMKTCHLFVVYLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCOCCNS(=O)(=O)C2=CC=C(C=C2)N3C=CC=N3
• Molecular Formula: C17H20N4O5S
• Molecular Weight: 392.4 g/mol

Description

N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H20N4O5S and its molecular weight is 392.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Applications

• Sulfonamide derivatives have been synthesized for potential applications in treating inflammation, pain, cancer, and infectious diseases. For example, a study on celecoxib derivatives evaluated their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, showing promising results without significant tissue damage in liver, kidney, colon, and brain compared to controls (Ş. Küçükgüzel et al., 2013).
• Another research focused on the synthesis of sulfonamide derivatives exhibiting antimicrobial activities, highlighting their potential as dual antibacterial and antifungal agents (H. Abbas et al., 2017).

Chemical Synthesis and Characterization

• Studies on sulfonamide compounds have explored their synthesis, characterization, and potential applications in organic synthesis and catalysis. For instance, the development of Cp*Ir(pyridinesulfonamide)Cl precatalysts for transfer hydrogenation of ketones demonstrates the utility of sulfonamide derivatives in catalytic processes, enabling reactions under base-free conditions and in air (A. Ruff et al., 2016).

Advanced Materials and Therapeutic Agents

• The tailored design of electrospun nanofiber mats loaded with a sulfonamide analog for wound healing applications illustrates the integration of sulfonamide derivatives into biomedical materials. These mats showed superior wound healing capabilities, attributed to enhanced epithelization, anti-inflammation, neo-angiogenesis, fibroplasias, and collagen deposition, surpassing commercially available dressings (Rasha E. Elsayed et al., 2020).